Cas no 1803946-57-7 (2-(Fluoromethyl)-6-hydroxy-4-methyl-3-(trifluoromethoxy)pyridine)
2-(Fluoromethyl)-6-hydroxy-4-methyl-3-(trifluoromethoxy)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(Fluoromethyl)-6-hydroxy-4-methyl-3-(trifluoromethoxy)pyridine
-
- Inchi: 1S/C8H7F4NO2/c1-4-2-6(14)13-5(3-9)7(4)15-8(10,11)12/h2H,3H2,1H3,(H,13,14)
- InChI Key: FNCQGIIHWRATHP-UHFFFAOYSA-N
- SMILES: FCC1=C(C(C)=CC(N1)=O)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 343
- XLogP3: 1.2
- Topological Polar Surface Area: 38.3
2-(Fluoromethyl)-6-hydroxy-4-methyl-3-(trifluoromethoxy)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029099037-1g |
2-(Fluoromethyl)-6-hydroxy-4-methyl-3-(trifluoromethoxy)pyridine |
1803946-57-7 | 97% | 1g |
$1,564.50 | 2022-04-02 |
2-(Fluoromethyl)-6-hydroxy-4-methyl-3-(trifluoromethoxy)pyridine Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
Additional information on 2-(Fluoromethyl)-6-hydroxy-4-methyl-3-(trifluoromethoxy)pyridine
Introduction to 2-(Fluoromethyl)-6-hydroxy-4-methyl-3-(trifluoromethoxy)pyridine (CAS No. 1803946-57-7)
2-(Fluoromethyl)-6-hydroxy-4-methyl-3-(trifluoromethoxy)pyridine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number 1803946-57-7, belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their role in medicinal chemistry and drug development. The presence of multiple substituents, including a fluoromethyl group, a hydroxy group, a methyl group, and a trifluoromethoxy group, endows this molecule with distinct chemical reactivity and potential biological activity.
The compound's structure is characterized by a pyridine core, which is a six-membered aromatic ring containing one nitrogen atom. This nitrogen atom is sp2 hybridized and contributes to the electron-deficient nature of the ring, making it susceptible to nucleophilic attack and enabling various functionalization strategies. The fluoromethyl group (–CH₂F) introduces fluorine into the molecule, which is a common practice in drug design due to fluorine's ability to modulate metabolic stability, lipophilicity, and binding affinity. Similarly, the hydroxy group (–OH) can participate in hydrogen bonding interactions, influencing both the solubility and pharmacokinetic properties of the compound.
The methyl group (–CH₃) at the 4-position of the pyridine ring further modifies the electronic distribution of the molecule. Methyl groups are often used to enhance lipophilicity or to serve as steric anchors in binding interactions with biological targets. The trifluoromethoxy group (–OCF₃), another fluorinated moiety, is known for its ability to increase metabolic stability by resisting oxidative degradation and for its strong electron-withdrawing effects, which can influence the reactivity of adjacent functional groups.
Recent advancements in computational chemistry and molecular modeling have allowed researchers to better understand the potential applications of such complex molecules. The combination of these substituents suggests that 2-(Fluoromethyl)-6-hydroxy-4-methyl-3-(trifluoromethoxy)pyridine may exhibit unique interactions with biological targets, making it a promising candidate for further investigation in drug discovery programs.
In particular, the fluorinated groups in this compound have been extensively studied for their role in enhancing drug-like properties. Fluoroalkyl groups, such as the one present in this molecule, have been shown to improve pharmacokinetic profiles by increasing bioavailability and reducing susceptibility to enzymatic degradation. Additionally, trifluoromethoxy groups are frequently incorporated into drug candidates due to their ability to strengthen binding interactions with enzymes and receptors.
The hydroxy group adds another layer of complexity, as it can participate in both hydrophilic and hydrophobic interactions depending on the local environment. This dual functionality makes the compound versatile for designing molecules that require specific solubility profiles or that need to interact with hydrophilic or hydrophobic regions of biological targets.
Current research in medicinal chemistry increasingly focuses on developing multifunctional compounds that can address multiple aspects of drug design simultaneously. The structural features of 2-(Fluoromethyl)-6-hydroxy-4-methyl-3-(trifluoromethoxy)pyridine align well with these trends, as it combines several pharmacophoric elements into a single molecular framework. Such integrality can lead to more effective therapeutic agents with improved efficacy and reduced side effects.
The synthesis of this compound presents an interesting challenge due to the presence of multiple reactive sites. Advanced synthetic methodologies are required to introduce each substituent selectively while maintaining overall molecular integrity. Techniques such as cross-coupling reactions, nucleophilic substitutions, and directed ortho-metalation have been explored in attempts to construct this complex structure efficiently.
Once synthesized, 2-(Fluoromethyl)-6-hydroxy-4-methyl-3-(trifluoromethoxy)pyridine can be subjected to various biochemical assays to evaluate its potential biological activity. High-throughput screening (HTS) platforms are commonly employed to test large libraries of compounds against numerous biological targets rapidly. If preliminary results indicate promising activity against specific disease-related proteins or enzymes, further characterization using X-ray crystallography or NMR spectroscopy may be conducted to elucidate binding mechanisms.
The role of fluorine-containing compounds in modern medicine cannot be overstated. Their unique electronic properties make them invaluable tools for modulating molecular behavior in complex biological systems. The introduction of fluorine at strategic positions within a molecule can lead to significant improvements in its pharmacological properties, including enhanced binding affinity, prolonged half-life, and improved resistance to metabolic degradation.
The structural diversity inherent in pyridine derivatives continues to inspire new avenues for therapeutic intervention. By carefully tailoring substituent patterns, chemists can fine-tune the properties of these molecules to meet specific therapeutic needs. The case of 2-(Fluoromethyl)-6-hydroxy-4-methyl-3-(trifluoromethoxy)pyridine exemplifies how combining different functional groups can yield compounds with novel characteristics that may not be achievable with simpler structures.
As our understanding of biological systems grows more sophisticated, so too does our ability to design molecules that interact specifically with disease-causing targets. The development of new synthetic techniques and computational tools has accelerated this process significantly over recent decades. It is within this context that compounds like 2-(Fluoromethyl)-6-hydroxy-4-methyl-3-(trifluoromethoxy)pyridine, with their intricate structures and multifaceted functionalities, represent a cornerstone of contemporary pharmaceutical research.
1803946-57-7 (2-(Fluoromethyl)-6-hydroxy-4-methyl-3-(trifluoromethoxy)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)